Artekeiskeanin A
Overview
Description
Artekeiskeanin A is a coumarin-monoterpene ether which has been shown to repress antigen-stimulated RBL-2H3 mast cell activation.
Scientific Research Applications
Synthesis and Antifungal/Antitumor Properties
Artekeiskeanin A, a coumarin monoterpene ether from Artemisia keiskeana, has been successfully synthesized. This synthesis is significant as it provides a way to produce artekeiskeanin A and related compounds with potential antifungal and antitumor properties. The key synthesis step involves the stereoselective oxidation of the geranyloxy side chain of 7-geranyloxy-6-methoxycoumarin under microwave irradiation (Maes, Van Syngel, & Kimpe, 2007).
Isolation and Structural Analysis
A study isolated artekeiskeanin A along with other coumarins from Artemisia keiskeana. The structure of artekeiskeanin A was determined through spectroscopic studies, contributing to the understanding of its chemical composition and potential biological activities (Kwak, Jang, Zee, & Lee, 1997).
Impact on Mast Cell Activation
Artekeiskeanol A, a derivative from Artemisia keiskeana, showed potential in suppressing the activation of RBL-2H3 mast cells, which could partly explain the effectiveness of Artemisia keiskeana extract in treating rheumatoid arthritis. This effect was observed at concentrations between 10 to 100 µM, indicating a concentration-dependent inhibition of antigen-induced degranulation (Hong et al., 2009).
Interaction with GFRalpha3 Receptor
A separate study focused on Artemin, a member of the glial cell line-derived neurotrophic factor family, which is different from artekeiskeanin A but shares a similar naming convention. This study provided insights into receptor-ligand interactions within the TGF-beta superfamily, which is relevant for understanding the broader context of neurobiology and therapeutic applications (Wang, Baloh, Milbrandt, & Garcia, 2006).
properties
CAS RN |
197577-19-8 |
|---|---|
Product Name |
Artekeiskeanin A |
Molecular Formula |
C20H22O5 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
(2E,6E)-8-(6-methoxy-2-oxochromen-7-yl)oxy-2,6-dimethylocta-2,6-dienal |
InChI |
InChI=1S/C20H22O5/c1-14(5-4-6-15(2)13-21)9-10-24-19-12-17-16(11-18(19)23-3)7-8-20(22)25-17/h6-9,11-13H,4-5,10H2,1-3H3/b14-9+,15-6+ |
InChI Key |
SSKYVKAMMVPTNN-JFOHIDKFSA-N |
Isomeric SMILES |
C/C(=C\COC1=C(C=C2C=CC(=O)OC2=C1)OC)/CC/C=C(\C)/C=O |
SMILES |
CC(=CCOC1=C(C=C2C=CC(=O)OC2=C1)OC)CCC=C(C)C=O |
Canonical SMILES |
CC(=CCOC1=C(C=C2C=CC(=O)OC2=C1)OC)CCC=C(C)C=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Artekeiskeanin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![16-[5-[4-[3,5-Dihydroxy-6-(hydroxymethyl)-4-methoxyoxan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-10-hydroxy-2,6,13,17,17-pentamethyl-6-(4-methylpentyl)-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-11-en-8-one](/img/structure/B1667538.png)
